Cas no 1333122-75-0 (4,5-Difluoro-2-(methoxycarbonyl)phenylboronic acid pinacol ester)

• Product Name: 4,5-Difluoro-2-(methoxycarbonyl)phenylboronic acid pinacol ester
• CAS No: 1333122-75-0
• MF: C₁₄H₁₇BF₂O₄
• MW: 298.090191602707
• MDL: MFCD13176531
• CID: 1024689
• PubChem ID: 46738031
• Update Time: 2025-04-20

4,5-Difluoro-2-(methoxycarbonyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-difluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-(METHOXYCARBONYL)-4,5-DIFLUOROPHENYLBORONIC ACID PINACOL ESTER
• AT23432
• Benzoic acid, 4,5-difluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• AKOS015960284
• MFCD13176531
• SCHEMBL16005015
• Methyl4,5-difluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 1333122-75-0
• EN300-7372712
• DTXSID60674180
• 4,5-Difluoro-2-(methoxycarbonyl)phenylboronic acid pinacol ester
• METHYL 4,5-DIFLUORO-2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• Z2044824310
• BS-20911
• CS-0175557
• 2-(Methoxycarbonyl)-4,5-difluorophenylboronic acidpinacol ester
• 4,5-Difluoro-2-(methoxycarbonyl)phenylboronic acid, pinacol ester
• A888136

• MDL： MFCD13176531
• Inchi： 1S/C14H17BF2O4/c1-13(2)14(3,4)21-15(20-13)9-7-11(17)10(16)6-8(9)12(18)19-5/h6-7H,1-5H3
• InChI Key： JFKWYMUPUWCUSK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)OC)=C(B2OC(C)(C)C(C)(C)O2)C=1)F

Computed Properties

• Exact Mass: 298.11900
• Monoisotopic Mass: 298.1187955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.05060